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Compound of Interest

Compound Name: Glauberite

Cat. No.: B1149158 Get Quote

An In-depth Technical Guide to the Mineral
Glauberite
This guide provides a comprehensive overview of the mineral glauberite, focusing on its core

properties, formation environments, and associated minerals. The information is tailored for

researchers, scientists, and professionals in drug development who may encounter this mineral

in various contexts.

Physicochemical and Crystallographic Properties
Glauberite, with the chemical formula Na₂Ca(SO₄)₂, is a sodium calcium sulfate mineral.[1][2]

It belongs to the anhydrous sulfate subgroup of minerals.[1][3] The name is derived from its

chemical similarity to "Glauber's salt" (hydrous sodium sulfate), named after the German

alchemist Johann Rudolf Glauber.[4][5]

The key physical, chemical, and crystallographic properties of glauberite are summarized in

the tables below for easy reference and comparison.

Table 1: Physical Properties of Glauberite
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Property Value References

Mohs Hardness 2.5 - 3.0
[1][3][4][5][6][7][8][9][10][11]

[12]

Specific Gravity 2.7 - 2.85 g/cm³ [1][3][4][6][7][8][9][10][11][13]

Cleavage
Perfect on {001},

imperfect/indistinct on {110}
[1][3][4][6][7][14]

Fracture Conchoidal [1][4][6][7][9][10][14]

Luster
Vitreous, greasy, waxy, to dull;

pearly on cleavage surfaces
[1][3][4][6][7][8][9][11][14]

Transparency Transparent to translucent [1][3][4][6][7][8][9][11][13][14]

Streak White [1][3][4][6][9][10][12][14]

Taste Slightly saline, bitter [4][8][9][14]

Table 2: Chemical Composition of Glauberite

Constituent Oxide Weight % References

Sodium (Na) Na₂O 22.28% [13][14][15]

Calcium (Ca) CaO 20.16% [13][14][15]

Sulfur (S) SO₃ 57.56% [13][14][15]

Oxygen (O) - 46.01% [3][13][15]

Total 100.00% [13][14][15]

Table 3: Crystallographic and Optical Properties of Glauberite
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Property Value References

Crystal System Monoclinic [1][3][4][5][6][7][9][11][14][16]

Crystal Class Prismatic (2/m) [1][6][14]

Space Group C2/c [1][6][14]

Unit Cell Parameters
a = 10.129 Å, b = 8.306 Å, c =

8.533 Å; β = 112.19°
[1][6][14]

Optical Properties Biaxial (-) [1][6][10][13][14]

Refractive Index
nα = 1.507–1.515, nβ = 1.527–

1.535, nγ = 1.529–1.536
[1][6][8][10][14]

Birefringence δ = 0.022 [1][10]

2V Angle 24° to 34° [1][6]

Formation Environments and Geological
Occurrence
Glauberite is primarily an evaporite mineral, forming in both continental and marine settings.[1]

[3] Its presence is indicative of arid or saline conditions.

Evaporite Deposits: The most common environment for glauberite formation is in lacustrine

(lake bed) and marine salt deposits.[1][3][10][11] It precipitates from the evaporation of water

rich in dissolved sodium, calcium, and sulfate ions.[3] These environments often lead to the

formation of "floater" crystals, which are well-developed and unattached to a matrix.[7]

Hydrothermal Deposits: Glauberite can also form in low-temperature hydrothermal veins,

precipitating from sulfate-rich solutions.[1][3][11]

Fumarolic Sublimates: It has been identified as a sublimate deposited near fumaroles, where

volcanic gases rich in sulfur compounds react with other elements.[1][10][14]

Basaltic Amygdules: In some cases, glauberite forms in the cavities (amygdules) of basaltic

rocks.[1][14]
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Nitrate Deposits: It is also found in nitrate deposits in arid climates.[1][10][14]

Due to its solubility in water, glauberite is often altered to other minerals, most commonly

gypsum, especially in humid environments.[1][3] This leads to the frequent occurrence of

pseudomorphs, where another mineral replaces glauberite while retaining its original crystal

shape.[1][3][4] Hollow casts of former glauberite crystals are also common.[1][7]

Glauberite is typically found in association with other evaporite minerals. The specific mineral

assemblage can provide further information about the depositional environment. Common

associated minerals include:

Halite (NaCl)[1][3][4][7][8][10][14][17]

Gypsum (CaSO₄·2H₂O)[1][3][4][8][14][17]

Thenardite (Na₂SO₄)[1][3][4][7][14]

Anhydrite (CaSO₄)[1][7][14][17]

Calcite (CaCO₃)[3][4][8]

Polyhalite (K₂Ca₂Mg(SO₄)₄·2H₂O)[1][14]

Mirabilite (Na₂SO₄·10H₂O)[1][14]

Sassolite (H₃BO₃)[1][14]

Blödite (Na₂Mg(SO₄)₂·4H₂O)[1][14]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of glauberite are

typically found in specialized geochemistry and materials science literature. While specific

protocols were not detailed in the initial search, standard mineralogical and chemical analyses

would be employed.

Synthesis: Laboratory synthesis of glauberite would likely involve the controlled evaporation

of an aqueous solution containing stoichiometric amounts of sodium sulfate and calcium
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sulfate at specific temperature and pressure conditions to mimic its natural formation.

Characterization - X-ray Diffraction (XRD): Powder or single-crystal XRD is the definitive

method for confirming the crystal structure and unit cell parameters of glauberite. The

resulting diffraction pattern serves as a fingerprint for the mineral.

Characterization - Spectroscopic Methods: Techniques such as Raman and Infrared (IR)

spectroscopy would be used to identify the vibrational modes of the sulfate anions,

confirming the chemical bonding within the crystal lattice.

Characterization - Chemical Analysis: Inductively Coupled Plasma (ICP) with either Mass

Spectrometry (MS) or Optical Emission Spectrometry (OES) would be used to determine the

precise elemental composition of a sample, verifying the Na:Ca:S ratio.

Characterization - Thermal Analysis: Techniques like Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) would be employed to study the thermal stability of

glauberite and its phase transitions upon heating.

The following diagram illustrates a general workflow for the characterization of a potential

glauberite sample.
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Caption: A generalized experimental workflow for the characterization of glauberite.

Visualizations of Formation and Relationships
The following diagrams illustrate the formation pathways and mineralogical relationships of

glauberite.
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Caption: Formation pathways of glauberite in various geological settings.
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Caption: Relationships between glauberite, associated minerals, and alteration products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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